2-Amino-5-(3-methylsulfonylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-amino-5-(3-methylsulfonylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H12N2O4S/c1-20(18,19)9-4-2-3-8(5-9)11-7-15-12(14)6-10(11)13(16)17/h2-7H,1H3,(H2,14,15)(H,16,17)
• InChI Key: RJLLLYAVWMFLFS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=CN=C(C=C2C(=O)O)N
• Molecular Formula: C13H12N2O4S
• DSSTOX Substance ID: DTXSID70688177
• Molecular Weight: 292.31 g/mol
• CAS RN: 1262004-74-9

Description

2-Amino-5-(3-methylsulfonylphenyl)isonicotinic acid (AMSI) is an organic compound that has been studied extensively due to its various biological and chemical properties. It is a polar, non-ionic compound that is composed of two amine groups, an isonicotinic acid group, and a methylsulfonylphenyl group. AMSI has been used in a variety of research applications, including biochemical and physiological studies, and is also known for its potential therapeutic benefits.

Scientific Research Applications

2-Amino-5-(3-methylsulfonylphenyl)isonicotinic acid, 95% has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of various drugs, as well as the mechanism of action of certain drugs. It has also been used in studies of enzyme kinetics and drug metabolism. Additionally, 2-Amino-5-(3-methylsulfonylphenyl)isonicotinic acid, 95% has been used in studies of cell signaling and gene regulation.

Mechanism of Action

The mechanism of action of 2-Amino-5-(3-methylsulfonylphenyl)isonicotinic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the brain. This inhibition of acetylcholinesterase leads to increased levels of acetylcholine in the brain, which can have beneficial effects on cognitive function, memory, and other aspects of brain activity.
Biochemical and Physiological Effects
2-Amino-5-(3-methylsulfonylphenyl)isonicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to have neuroprotective effects, as well as anti-inflammatory and anti-oxidative effects. Additionally, it has been shown to have beneficial effects on memory, learning, and cognition, as well as on anxiety and depression.

Advantages and Limitations for Lab Experiments

2-Amino-5-(3-methylsulfonylphenyl)isonicotinic acid, 95% has several advantages for laboratory experiments. It is easy to synthesize, and is relatively stable and non-toxic. Additionally, it is relatively inexpensive and can be easily stored. However, it is important to note that 2-Amino-5-(3-methylsulfonylphenyl)isonicotinic acid, 95% is not always suitable for all types of experiments, as it can be difficult to control the concentration of the compound in solution.

Future Directions

There are a variety of potential future directions for research on 2-Amino-5-(3-methylsulfonylphenyl)isonicotinic acid, 95%. One potential area of research is the development of more effective synthesis methods for 2-Amino-5-(3-methylsulfonylphenyl)isonicotinic acid, 95%. Additionally, further research could be conducted to better understand the mechanism of action of the compound and its biochemical and physiological effects. Additionally, further research could be conducted to better understand the potential therapeutic benefits of 2-Amino-5-(3-methylsulfonylphenyl)isonicotinic acid, 95%, as well as its potential side effects. Finally, further research could be conducted to investigate the potential use of 2-Amino-5-(3-methylsulfonylphenyl)isonicotinic acid, 95% in drug development and drug delivery.

Synthesis Methods

2-Amino-5-(3-methylsulfonylphenyl)isonicotinic acid, 95% can be synthesized through a variety of methods, including condensation reactions, oxidation reactions, and direct synthesis. The most common method of synthesis is a condensation reaction between 2-amino-5-methylsulfonylphenyl isonicotinic acid and a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in an aqueous solution at a temperature of 80°C. The reaction product is then purified by recrystallization.